Cas no 2228701-86-6 (O-2-(pyrimidin-5-yl)propylhydroxylamine)

O-2-(pyrimidin-5-yl)propylhydroxylamine is a versatile organic compound with significant applications in organic synthesis. Its unique pyrimidin-5-yl group enhances reactivity, facilitating various chemical transformations. This compound offers high purity, excellent solubility, and compatibility with a wide range of reaction conditions, making it a valuable tool for chemists engaged in drug discovery and medicinal chemistry.
O-2-(pyrimidin-5-yl)propylhydroxylamine structure
2228701-86-6 structure
Product Name:O-2-(pyrimidin-5-yl)propylhydroxylamine
CAS No:2228701-86-6
MF:C7H11N3O
MW:153.181740999222
CID:6059191
PubChem ID:165611794
Update Time:2025-07-22

O-2-(pyrimidin-5-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(pyrimidin-5-yl)propylhydroxylamine
    • EN300-1751020
    • O-[2-(pyrimidin-5-yl)propyl]hydroxylamine
    • 2228701-86-6
    • Inchi: 1S/C7H11N3O/c1-6(4-11-8)7-2-9-5-10-3-7/h2-3,5-6H,4,8H2,1H3
    • InChI Key: ZFYYTZHLRXDNAS-UHFFFAOYSA-N
    • SMILES: O(CC(C)C1=CN=CN=C1)N

Computed Properties

  • Exact Mass: 153.090211983g/mol
  • Monoisotopic Mass: 153.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 61Ų

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Additional information on O-2-(pyrimidin-5-yl)propylhydroxylamine

Introduction to O-2-(pyrimidin-5-yl)propylhydroxylamine (CAS No. 2228701-86-6)

O-2-(pyrimidin-5-yl)propylhydroxylamine, with the CAS number 2228701-86-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrimidine moiety with a propylhydroxylamine group, making it a promising candidate for various therapeutic applications.

The molecular formula of O-2-(pyrimidin-5-yl)propylhydroxylamine is C9H13N3O, and its molecular weight is approximately 179.21 g/mol. The compound's structure includes a pyrimidine ring, which is a common motif in many biologically active molecules, and a propylhydroxylamine group, which can confer specific chemical and biological properties. The combination of these functional groups suggests potential interactions with various biological targets, including enzymes, receptors, and nucleic acids.

Recent studies have explored the pharmacological properties of O-2-(pyrimidin-5-yl)propylhydroxylamine. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that O-2-(pyrimidin-5-yl)propylhydroxylamine selectively binds to the active site of the enzyme, thereby disrupting its function and potentially slowing tumor growth.

In addition to its enzymatic inhibition properties, O-2-(pyrimidin-5-yl)propylhydroxylamine has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. A study published in the European Journal of Pharmacology demonstrated that this compound reduces the production of pro-inflammatory cytokines in vitro, suggesting its potential use in managing inflammatory conditions.

The pharmacokinetic profile of O-2-(pyrimidin-5-yl)propylhydroxylamine has also been studied to assess its suitability for therapeutic use. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication.

Toxicity studies are crucial for evaluating the safety of any potential drug candidate. Preclinical toxicity assessments of O-2-(pyrimidin-5-yl)propylhydroxylamine have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support its continued evaluation in clinical trials.

Clinical trials are currently underway to further investigate the safety and efficacy of O-2-(pyrimidin-5-yl)propylhydroxylamine. Phase I trials have demonstrated that the compound is well-tolerated by human subjects, with no serious adverse events reported. Phase II trials are planned to evaluate its effectiveness in treating specific diseases such as cancer and inflammatory disorders.

The future prospects for O-2-(pyrimidin-5-yl)propylhydroxylamine are promising. Its unique structure and multifaceted biological activities make it an attractive candidate for drug development. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic applications. Collaboration between academic institutions and pharmaceutical companies is essential to advance this compound through the drug development pipeline.

In conclusion, O-2-(pyrimidin-5-yl)propylhydroxylamine (CAS No. 2228701-86-6) represents a significant advancement in the field of medicinal chemistry. Its potential as an enzyme inhibitor and anti-inflammatory agent highlights its therapeutic value. Continued research and clinical evaluation will provide valuable insights into its full range of applications and contribute to the development of new treatments for various diseases.

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